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Compound of Interest

Compound Name: OICR-0547

Cat. No.: B15605429

Get Quote

This guide provides an in-depth overview of OICR-0547, a crucial negative control compound

for research involving the WDR5-MLL protein-protein interaction. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its

procurement, properties, and application in relevant experimental settings.

Procurement of OICR-0547
OICR-0547 is available for purchase from several reputable suppliers of research chemicals.

Below is a summary of key information from various vendors. Please note that pricing is subject

to change and should be verified on the respective supplier websites.
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Supplier CAS Number Purity
Molecular
Formula

Molecular
Weight ( g/mol
)

MedchemExpres

s
1801873-49-3

99.85%[1] or

99.55%[2]

C₂₈H₂₉F₃N₄O₄[1]

[2]
542.55[1][2]

Cayman

Chemical
1801873-49-3 ≥95%[3] C₂₈H₂₉F₃N₄O₄[3] 542.6[3]

Cambridge

Bioscience
1801873-49-3 99.85%[1] C₂₈H₂₉F₃N₄O₄[1] 542.55[1]

Physicochemical Properties and Storage
A comprehensive understanding of OICR-0547's properties is essential for its effective use in

experiments.
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Property Value Source

Formal Name

1,6-dihydro-N-[4-(4-

morpholinyl)-3′-(4-

morpholinylmethyl)[1,1′-

biphenyl]-3-yl]-6-oxo-4-

(trifluoromethyl)-3-

pyridinecarboxamide

Cayman Chemical[3]

Solubility
DMSO: Sparingly Soluble (1-

10 mg/ml)
Cayman Chemical[3]

Storage Temperature -20°C Cayman Chemical[3]

Stability ≥ 4 years Cayman Chemical[3]

SMILES

FC(F)

(F)C(C(C(NC1=CC(C2=CC(C

N3CCOCC3)=CC=C2)=CC=C

1N4CCOCC4)=O)=CN5)=CC5

=O

Structural Genomics

Consortium[4]

InChI

InChI=1S/C28H29F3N4O4/c29

-28(30,31)23-16-26(36)32-17-

22(23)27(37)33-24-15-21(4-5-

25(24)35-8-12-39-13-9-35)20-

3-1-2-19(14-20)18-34-6-10-38-

11-7-34/h1-5,14-17H,6-

13,18H2,(H,32,36)(H,33,37)

Structural Genomics

Consortium[4]

Biological Context and Mechanism of Action
OICR-0547 is an inactive analog of OICR-9429, a potent antagonist of the protein-protein

interaction between WD40 repeat protein 5 (WDR5) and Mixed-Lineage Leukemia (MLL). The

WDR5-MLL complex is a key component of SET/MLL histone methyltransferase complexes,

which are responsible for the trimethylation of histone H3 at lysine 4 (H3K4me3)[5]. This

epigenetic mark is crucial for the regulation of gene expression.
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The active compound, OICR-9429, binds to the MLL-binding pocket on WDR5, thereby

preventing the formation of the functional WDR5-MLL complex and subsequent H3K4

trimethylation[4][5]. In contrast, OICR-0547 is specifically designed to be inactive and does not

bind to WDR5[6][7][8]. This makes it an ideal negative control for in vitro and in vivo

experiments aimed at studying the effects of WDR5-MLL inhibition with OICR-9429.

Signaling Pathway Diagram
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Preparation

Treatment

Analysis

Prepare 10 mM Stocks
(OICR-9429, OICR-0547, DMSO)

in DMSO

Treat Cells:
- Vehicle (DMSO)

- OICR-9429
- OICR-0547

Seed Cells

Cell Lysis Phenotypic Assays
(e.g., Proliferation, Differentiation)

Western Blot
(H3K4me3, Total H3)

Co-Immunoprecipitation
(WDR5-MLL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OICR-0547 - MedChem Express [bioscience.co.uk]

2. labshake.com [labshake.com]

3. caymanchem.com [caymanchem.com]

4. OICR-9429 | Structural Genomics Consortium [thesgc.org]

5. Pharmacological targeting of the Wdr5-MLL interaction in C/EBPα N-terminal leukemia -
PMC [pmc.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15605429/docs?utm_src=pdf-body-img#a-technical-guide-to-oicr-0547-for-research-professionals
https://www.benchchem.com/product/b15605429?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bioscience.co.uk/product~923674
https://labshake.com/product/df3e32e2-58c1-4f47-9836-390969d73626/-OICR-0547
https://www.caymanchem.com/product/18180/oicr-0547
https://www.thesgc.org/chemical-probes/oicr-9429
https://pmc.ncbi.nlm.nih.gov/articles/PMC4511833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4511833/
https://www.medchemexpress.com/OICR-0547.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. medchemexpress.com [medchemexpress.com]

8. OICR-0547 | OICR-9429阴性对照 | MCE [medchemexpress.cn]

To cite this document: BenchChem. [A Technical Guide to OICR-0547 for Research
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605429/docs#a-technical-guide-to-oicr-0547-for-
research-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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